Cas no 52776-05-3 (9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro-)
![9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro- structure](https://www.kuujia.com/scimg/cas/52776-05-3x500.png)
52776-05-3 structure
Product name:9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro-
9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro-
- AH-357/31481008
- Triptycene
- EINECS 207-519-3
- 9,10[1',2']-Benzenoanthracene,9,10-dihydro-
- 477-75-8
- SY049545
- UNII-CL32869MEP
- CL32869MEP
- CHEBI:188520
- 9,10-dihydro-9,10-o-benzenoanthracene
- 9,10(1',2')-Benzenoanthracene, 9,10-dihydro-
- MFCD00003813
- NSC122926
- AC-37906
- 9,10[1',2']-Benzenoanthracene, 9,10-dihydro-
- 52776-05-3
- F14824
- 9,10oBenzeno9,10dihydroanthracene
- Tryptycene
- 9,10-o-Benzeno-9,10-dihydroanthracene
- 9,10oBenzenoanthracene, 9,10dihydro (8CI)
- TRIPTYCENE;Triptycene
- 207-519-3
- SY252774
- TRIPTYCENE [MI]
- AKOS004901795
- 9,10-o-Benzenoanthracene, 9,10-dihydro-(8CI)
- NSC-122926
- Anthracene, 9,10-dihydro-9,10-O-benzeno-
- DTXSID6060058
- NS00031725
- Q411264
- 9,10Dihydro9,10benzenoanthracene
- STL556834
- NSC 122926
- BBL103025
- 9,10-Dihydro-9,10-[1,2]benzenoanthracene
- AS-17890
- FT143853
- Tribenzobicyclo(2.2.2)octatriene
- 9,10(1',2')Benzenoanthracene, 9,10dihydro
- 9,10-o-Benzenoanthracene, 9,10-dihydro-
- pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene (non-preferred name)
- T2807
- CS-W018422
- Triptycene, 98%
- Tripycene
- pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2,4,6,9,11,13,15,17,19-nonaene
- 9,10oBenzenoanthracene, 9,10dihydro
- 9,2']-Benzenoanthracene, 9,10-dihydro-
- pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene
- YSWG054
- 9,10-DIHYDRO-9,10-(1,2)-BENZENOANTHRACENE
- DTXCID6040581
- Tribenzobicyclo[2.2.2]octatriene
-
- Inchi: InChI=1S/C20H14/c1-2-8-14-13(7-1)19-15-9-3-5-11-17(15)20(14)18-12-6-4-10-16(18)19/h1-12,19-20H
- InChI Key: NGDCLPXRKSWRPY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 254.109550447Da
- Monoisotopic Mass: 254.109550447Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro- Related Literature
-
Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
52776-05-3 (9,10[1',2']-Benzenoanthracene, 2,3-dibromo-9,10-dihydro-) Related Products
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